Cas no 128694-66-6 (1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 128694-66-6
• MF: C₇H₇F₃N₂O₂
• MW: 208.137892007828
• MDL: MFCD04970205
• CID: 897879
• PubChem ID: 7017777
• Update Time: 2025-04-19

1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• 2-ETHYL-5-TRIFLUOROMETHYL-2H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-ethyl-3-(trifluoromethyl)pyrazole-5-carboxylic acid
• 1-ethyl-3-trifluoromethyl-1H-pyrazole-5-carboxylic acid
• 1-ethyl-3-trifluoromethylpyrazol-5-yl carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 1-ethyl-3-(trifluoromethyl)-
• CTK0F6139
• SBB022368
• SureCN950947
• MFCD04970205
• F2198-0099
• DTXSID80426906
• 1-ethyl-3-trifluoromethyl-pyrazol-5-yl carboxylic acid
• EN300-762618
• FS-1849
• DB-421600
• BBL016029
• G81195
• SCHEMBL950947
• 2-ethyl-5-trifluoromethyl-2 h-pyrazole-3-carboxylic acid
• AKOS000301927
• STK312631
• 2-ethyl-5-(trifluoromethyl)pyrazole-3-carboxylic Acid
• ALBB-003633
• 2-Ethyl-5-trifluoromethyl-2 H -pyrazole-3-carboxylic acid
• 1-ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylicacid
• IWLWUGGGZQMPIX-UHFFFAOYSA-N
• Z1269137434
• 128694-66-6

• MDL： MFCD04970205
• Inchi： 1S/C7H7F3N2O2/c1-2-12-4(6(13)14)3-5(11-12)7(8,9)10/h3H,2H2,1H3,(H,13,14)
• InChI Key： IWLWUGGGZQMPIX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)N(CC)N=1)(F)F

Computed Properties

• Exact Mass: 208.04601
• Monoisotopic Mass: 208.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 297.8±40.0 °C at 760 mmHg
• Flash Point: 133.9±27.3 °C
• PSA: 55.12
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-Ethyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives